Cas no 1021137-02-9 (N-{2-[(4-acetamidophenyl)formamido]ethyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{2-[(4-acetamidophenyl)formamido]ethyl}-2-(thiophen-2-yl)acetamide
• CAS No: 1021137-02-9
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6489542
• PubChem ID: 42139572
• Update Time: 2025-11-06

N-{2-[(4-acetamidophenyl)formamido]ethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(4-acetamidophenyl)formamido]ethyl}-2-(thiophen-2-yl)acetamide
• 4-acetamido-N-[2-[(2-thiophen-2-ylacetyl)amino]ethyl]benzamide
• AKOS024501068
• F5226-0052
• 4-acetamido-N-(2-(2-(thiophen-2-yl)acetamido)ethyl)benzamide
• 1021137-02-9
• VU0637780-1

• Inchi： 1S/C17H19N3O3S/c1-12(21)20-14-6-4-13(5-7-14)17(23)19-9-8-18-16(22)11-15-3-2-10-24-15/h2-7,10H,8-9,11H2,1H3,(H,18,22)(H,19,23)(H,20,21)
• InChI Key： DHCOCQQEAFNUMC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCCNC(C1C=CC(=CC=1)NC(C)=O)=O)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 116Ų

Additional information on N-{2-[(4-acetamidophenyl)formamido]ethyl}-2-(thiophen-2-yl)acetamide

N-{2-[(4-Acetamidophenyl)Formamido]Ethyl}-2-(Thiophen-2-Yl)Acetamide: A Comprehensive Overview

N-{2-[(4-Acetamidophenyl)Formamido]Ethyl}-2-(Thiophen-2-Yl)Acetamide, also known by its CAS registry number 1021137-02-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, and its amide functionalities, which contribute to its potential bioactivity. Recent studies have highlighted its promising applications in drug discovery, particularly in the development of novel therapeutic agents for various diseases.

The molecular structure of this compound is intriguing, with the thiophene moiety at the core. The thiophene ring is known for its stability and ability to participate in various chemical reactions, making it a valuable component in synthetic chemistry. The presence of multiple amide groups further enhances its versatility, as amides are known for their ability to form hydrogen bonds, which are crucial for molecular recognition and binding in biological systems. This combination of structural features positions the compound as a potential candidate for drug design, where both stability and bioactivity are essential.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, ensuring high purity and yield. These studies have not only advanced our understanding of the compound's chemical properties but also opened new avenues for its application in medicinal chemistry. For instance, researchers have investigated its potential as a lead compound in the development of anti-inflammatory agents, given its ability to modulate key inflammatory pathways.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The thiophene ring contributes to its conjugation, which is beneficial in materials science for applications such as organic electronics. This dual functionality—biological activity and electronic properties—makes it a versatile molecule with potential uses across multiple disciplines.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored the use of this molecule as a carrier for delivering therapeutic agents to specific tissues or cells. Its unique structure allows for functionalization with targeting ligands, enhancing the specificity and efficiency of drug delivery. This innovation has significant implications for personalized medicine, where precise targeting of diseased cells is critical.

Furthermore, recent studies have delved into the toxicity profile of this compound, ensuring its safety for use in therapeutic applications. Preclinical trials have demonstrated that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. These findings underscore the importance of rigorous safety assessments in drug discovery and highlight the potential of this compound as a safe and effective therapeutic agent.

In conclusion, N-{2-[(4-Acetamidophenyl)Formamido]Ethyl}-2-(Thiophen-2-Yl)Acetamide (CAS No: 1021137-02-9) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a versatile molecule with wide-ranging applications in drug development and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovative scientific research.